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methyl ester

CAS No.: 137840-76-7

Cat. No.: B15341958

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
In the realm of organic synthesis and drug development, the precise characterization of

molecules is paramount. Even subtle structural differences, such as the variation of an alkyl

group in an ester, can significantly impact a compound's physical, chemical, and biological

properties. This guide focuses on two such molecules: methyl allyloxy acetate and ethyl

allyloxy acetate. While differing by only a single methylene group, their spectroscopic

signatures exhibit distinct variations that allow for their unambiguous identification.

We will explore these differences through the primary spectroscopic techniques used in organic

chemistry: Nuclear Magnetic Resonance (NMR) spectroscopy (both ¹H and ¹³C), Infrared (IR)

spectroscopy, and Mass Spectrometry (MS). By understanding the expected spectral features

of each compound, researchers can confidently identify and differentiate between these two

esters.
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Molecular Structures
To understand the spectroscopic differences, it is essential to first visualize the structures of the

two molecules.

Caption: Molecular structures of Methyl Allyloxy Acetate and Ethyl Allyloxy Acetate.

The key structural difference lies in the ester functional group: a methyl ester in the former and

an ethyl ester in the latter. This seemingly minor change will manifest in predictable ways

across various spectroscopic analyses.

¹H NMR Spectroscopy: A Tale of Two Alkyl Groups
Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is arguably the most powerful

tool for elucidating the structure of organic molecules in solution. The chemical shift, splitting

pattern (multiplicity), and integration of the signals provide a wealth of information about the

proton environments within a molecule.

The primary difference in the ¹H NMR spectra of methyl and ethyl allyloxy acetate will be

observed in the signals corresponding to the ester alkyl group.

Predicted ¹H NMR Data

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15341958?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assignment

Methyl Allyloxy

Acetate

(Predicted δ,

ppm)

Multiplicity

Ethyl Allyloxy

Acetate

(Predicted δ,

ppm)

Multiplicity

Allyl CH₂= ~5.2-5.4 dd ~5.2-5.4 dd

Allyl =CH- ~5.8-6.0 m ~5.8-6.0 m

Allyl -CH₂-O- ~4.0 d ~4.0 d

-O-CH₂-C=O ~4.1 s ~4.1 s

Ester -O-CH₃ ~3.7 s - -

Ester -O-CH₂- - - ~4.2 q

Ester -CH₃ - - ~1.3 t

Analysis of Key Differences:

Methyl Ester Signal: Methyl allyloxy acetate will exhibit a sharp singlet at approximately 3.7

ppm, integrating to three protons. This signal arises from the methyl group of the ester, which

has no adjacent protons to couple with.

Ethyl Ester Signals: In contrast, ethyl allyloxy acetate will display a more complex pattern for

its ester group. A quartet will appear around 4.2 ppm, integrating to two protons,

corresponding to the -O-CH₂- group. This quartet arises from coupling with the adjacent

methyl group. The methyl group itself will appear as a triplet around 1.3 ppm, integrating to

three protons, due to coupling with the neighboring methylene group. This characteristic

quartet-triplet pattern is a definitive indicator of an ethyl group.[1][2]

The signals for the allyloxy portion of the molecules are expected to be nearly identical in both

compounds, as they are electronically distant from the ester alkyl group.

¹³C NMR Spectroscopy: Probing the Carbon
Skeleton
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Carbon-13 NMR spectroscopy provides information about the carbon framework of a molecule.

As with ¹H NMR, the key differences between our two compounds will be found in the ester

portion of the molecules.

Predicted ¹³C NMR Data

Assignment
Methyl Allyloxy Acetate

(Predicted δ, ppm)

Ethyl Allyloxy Acetate

(Predicted δ, ppm)

C=O (Ester) ~170 ~170

Allyl CH₂= ~118 ~118

Allyl =CH- ~134 ~134

Allyl -CH₂-O- ~72 ~72

-O-CH₂-C=O ~68 ~68

Ester -O-CH₃ ~52 -

Ester -O-CH₂- - ~61

Ester -CH₃ - ~14

Analysis of Key Differences:

Methyl vs. Ethyl Carbons: Methyl allyloxy acetate will show a signal for the ester methyl

carbon at approximately 52 ppm. Ethyl allyloxy acetate will lack this signal but will instead

display two distinct signals for the ethyl group: one for the methylene carbon (-O-CH₂-) at

around 61 ppm and another for the terminal methyl carbon (-CH₃) at approximately 14 ppm.

[3][4]

Carbonyl Carbon: The chemical shift of the carbonyl carbon (C=O) is not expected to differ

significantly between the two compounds, as it is not directly bonded to the differing alkyl

groups.[4][5]

Infrared (IR) Spectroscopy: Vibrational Fingerprints
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Infrared spectroscopy measures the vibrations of bonds within a molecule. While the IR spectra

of these two esters will be broadly similar due to the presence of the same functional groups

(ester, ether, alkene), subtle differences in the fingerprint region can be expected.

Characteristic IR Absorptions

Vibrational Mode Approximate Wavenumber (cm⁻¹)

C=O Stretch (Ester) 1735-1750[6]

C-O Stretch (Ester) 1000-1300[6]

=C-H Stretch (Alkene) 3000-3100

C=C Stretch (Alkene) 1640-1680

C-H Stretch (Alkyl) 2850-3000

The most intense absorption in both spectra will be the C=O stretch of the ester group, typically

found around 1740 cm⁻¹.[6] The primary difference will likely be in the C-H bending and C-C

stretching vibrations within the fingerprint region (below 1500 cm⁻¹). The presence of the

additional C-C bond and C-H bonds in the ethyl group of ethyl allyloxy acetate will lead to a

more complex pattern of absorptions in this region compared to the methyl analogue.

Mass Spectrometry: Fragmentation Patterns
Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule

and its fragments. The fragmentation patterns can be used to deduce the structure of the

compound.

Predicted Key Fragments
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Fragment
Methyl Allyloxy Acetate

(Predicted m/z)

Ethyl Allyloxy Acetate

(Predicted m/z)

[M]⁺ 130 144

[M - OCH₃]⁺ 99 -

[M - OCH₂CH₃]⁺ - 99

[CH₂=CHCH₂O]⁺ 57 57

[CH₂=CHCH₂]⁺ 41 41

[CH₃OCO]⁺ 59 -

[CH₃CH₂OCO]⁺ - 73

Analysis of Key Differences:

Molecular Ion Peak: The most fundamental difference will be the molecular ion peak ([M]⁺),

which will be at m/z 130 for methyl allyloxy acetate and m/z 144 for ethyl allyloxy acetate,

reflecting the difference in their molecular weights.

Loss of Alkoxy Group: A common fragmentation pathway for esters is the loss of the alkoxy

group (-OR). Methyl allyloxy acetate will show a prominent peak at m/z 99, corresponding to

the loss of a methoxy radical (•OCH₃). Ethyl allyloxy acetate will also show a peak at m/z 99,

but this will be due to the loss of an ethoxy radical (•OCH₂CH₃).

Acylium Ion: The formation of an acylium ion is another characteristic fragmentation. Methyl

allyloxy acetate will produce an acylium ion at m/z 59 ([CH₃OCO]⁺), while ethyl allyloxy

acetate will produce the corresponding acylium ion at m/z 73 ([CH₃CH₂OCO]⁺).
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Methyl Allyloxy Acetate Fragmentation

Ethyl Allyloxy Acetate Fragmentation

[M]⁺ (m/z 130)

[M - •OCH₃]⁺ (m/z 99)

- •OCH₃
[CH₂=CHCH₂O]⁺ (m/z 57)

[CH₃OCO]⁺ (m/z 59)

[M]⁺ (m/z 144)

[M - •OCH₂CH₃]⁺ (m/z 99)

- •OCH₂CH₃
[CH₂=CHCH₂O]⁺ (m/z 57)

[CH₃CH₂OCO]⁺ (m/z 73)
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Caption: Predicted key fragmentation pathways in mass spectrometry.

Experimental Protocols
To obtain the spectroscopic data discussed, the following general protocols can be followed.

Workflow for Spectroscopic Analysis
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General Workflow for Spectroscopic Analysis

Sample Preparation
(Dissolve in appropriate deuterated solvent for NMR,

prepare thin film or KBr pellet for IR,
dilute for MS)

NMR Spectroscopy
(¹H and ¹³C) IR Spectroscopy Mass Spectrometry

Data Processing and Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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